![molecular formula C8H6BrNO5 B2831001 2-Bromo-4-nitrophenoxyacetic acid CAS No. 25300-00-9](/img/structure/B2831001.png)
2-Bromo-4-nitrophenoxyacetic acid
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Description
2-Bromo-4-nitrophenoxyacetic acid is a synthetic compound with the CAS Number: 25300-00-9 . It has a molecular weight of 276.04 and its IUPAC name is 2-(2-bromo-4-nitrophenoxy)acetic acid . It is also known as 2-Bromo-4-nitrophenyl-2-acetoxyacetate or 2-Bromo-4-nitrophenoxyethanoic acid.
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C8H6BrNO5 . The InChI code for this compound is 1S/C8H6BrNO5/c9-6-3-5(10(13)14)1-2-7(6)15-4-8(11)12/h1-3H,4H2,(H,11,12) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 276.04 .Scientific Research Applications
Synthesis Techniques :
- A novel method for synthesizing 2-Bromo-4-nitrophenol, closely related to 2-Bromo-4-nitrophenoxyacetic acid, was developed using 2-methoxy-5-nitroaniline as the starting material. This method is efficient and suitable for commercial production (Li Zi-ying, 2008).
Pharmacological Applications :
- Schiff base compound synthesis, involving a derivative similar to this compound, was explored for potential urease inhibitory activity and antioxidant potential, indicating applications in medicine and agriculture (Abida Zulfiqar et al., 2020).
Environmental and Ecological Impact :
- Research on brominated disinfection byproducts (DBPs), including compounds similar to this compound, assessed their developmental toxicity to marine life, contributing to understanding the environmental impact of these compounds (Mengting Yang & Xiangru Zhang, 2013).
Antioxidant Properties :
- 2-Bromo-4'-nitroacetophenone, closely related to this compound, showed antioxidant effects in a study involving C. elegans, indicating potential biomedical applications (Run-Xia Han, 2018).
Chemical Detection and Monitoring :
- A study on 4-Chloro-2-methylphenoxyacetic Acid (MCPA), structurally similar to this compound, focused on developing a sensor for detecting MCPA in environmental samples, which can be extrapolated to the detection of similar compounds (Tian Yu et al., 2022).
Material Science Applications :
- The synthesis of a Schiff base containing a derivative similar to this compound was explored for its thermal, optical, electrochemical, and morphological properties, indicating potential applications in material sciences (I. Kaya & A. Aydın, 2011).
Properties
IUPAC Name |
2-(2-bromo-4-nitrophenoxy)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO5/c9-6-3-5(10(13)14)1-2-7(6)15-4-8(11)12/h1-3H,4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPVFSPBETIYFKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Br)OCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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